Cas no 2228853-65-2 (1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine)

1,1-Difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine is a fluorinated amine derivative with a methoxy- and methyl-substituted phenyl group. Its unique structure, featuring difluoromethyl and tertiary amine moieties, suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The presence of fluorine atoms may enhance metabolic stability and bioavailability, while the methoxy and methyl substituents on the aromatic ring could influence electronic and steric properties, making it suitable for further functionalization. This compound’s well-defined molecular architecture offers advantages in precision chemistry applications, particularly where fluorinated building blocks are required. Its synthesis and reactivity profile may be of interest for researchers developing novel bioactive molecules.
1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine structure
2228853-65-2 structure
Product Name:1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine
CAS No:2228853-65-2
MF:C12H17F2NO
MW:229.266290426254
CID:5974555
PubChem ID:165853459
Update Time:2025-10-28

1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine
    • 2228853-65-2
    • EN300-1945555
    • Inchi: 1S/C12H17F2NO/c1-8-4-5-10(16-3)9(6-8)7-12(2,15)11(13)14/h4-6,11H,7,15H2,1-3H3
    • InChI Key: UYOXVCOLCRNSLF-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CC1C=C(C)C=CC=1OC)N)F

Computed Properties

  • Exact Mass: 229.12782049g/mol
  • Monoisotopic Mass: 229.12782049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine

1,1-Difluoro-3-(2-Methoxy-5-Methylphenyl)-2-Methylpropan-2-Amine (CAS No. 2228853-65-2): A Comprehensive Overview

1,1-Difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine (CAS No. 2228853-65-2) is a specialized fluorinated organic compound with unique structural and chemical properties. This compound belongs to the class of fluorinated amines, which are increasingly gaining attention in pharmaceutical and agrochemical research due to their enhanced stability and bioactivity. The presence of difluoro and methoxy groups in its structure makes it a promising candidate for various applications, including drug discovery and material science.

The molecular formula of 1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine is C12H17F2NO, with a molecular weight of 229.27 g/mol. Its structure features a difluoromethyl group attached to a propan-2-amine backbone, further substituted with a 2-methoxy-5-methylphenyl moiety. This combination of functional groups contributes to its distinct physicochemical properties, such as moderate lipophilicity and potential hydrogen-bonding capabilities, which are critical for its interactions in biological systems.

One of the most intriguing aspects of CAS No. 2228853-65-2 is its potential role in central nervous system (CNS) drug development. Fluorinated amines are often explored for their ability to cross the blood-brain barrier, making them valuable in the design of neuroactive compounds. Researchers are particularly interested in how the difluoro and methoxy substitutions influence the compound's pharmacokinetics and pharmacodynamics, which could lead to breakthroughs in treating neurological disorders.

In addition to pharmaceutical applications, 1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine has potential uses in agrochemical formulations. Fluorinated compounds are known for their ability to enhance the efficacy of pesticides and herbicides by improving their absorption and retention in target organisms. The methoxy and methyl groups in this compound may further modulate its activity, making it a candidate for next-generation crop protection agents.

The synthesis of CAS No. 2228853-65-2 typically involves multi-step organic reactions, including fluorination and aromatic substitution. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are often employed to achieve high yields and purity. These methods align with the growing demand for green chemistry practices, which emphasize reducing waste and improving energy efficiency in chemical production.

From a commercial perspective, the demand for fluorinated amines like 1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine is on the rise, driven by their versatility in research and industrial applications. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of pharmaceutical and agrochemical companies. The compound's CAS No. 2228853-65-2 serves as a unique identifier in global chemical databases, facilitating its traceability and regulatory compliance.

Recent trends in AI-driven drug discovery have also highlighted the importance of compounds like 1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine. Machine learning algorithms are being used to predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This aligns with the broader shift toward computational chemistry, where in silico models complement traditional experimental approaches.

Safety and handling of CAS No. 2228853-65-2 require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified as hazardous under current regulations, its fluorinated nature warrants careful handling to avoid unnecessary exposure. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In summary, 1,1-difluoro-3-(2-methoxy-5-methylphenyl)-2-methylpropan-2-amine (CAS No. 2228853-65-2) represents a fascinating example of modern fluorinated chemistry. Its unique structure and potential applications in drug discovery, agrochemicals, and material science make it a compound of significant interest. As research continues to uncover its properties and uses, this molecule is poised to play a pivotal role in advancing scientific and industrial innovation.

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